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Compound of Interest

Compound Name: Einecs 285-971-0

Cat. No.: B15183653

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
characteristics of Ethyl 3-cyclohexyl-3-oxopropanoate, a key intermediate in various chemical
syntheses. This document outlines its properties, experimental protocols for their
determination, and essential safety information, presented in a format tailored for scientific and
research applications.

~hemical Ident

Identifier Value

Chemical Name Ethyl 3-cyclohexyl-3-oxopropanoate
EINECS Number 285-971-0

CAS Number 15971-92-3

Molecular Formula C11H1803

Molecular Weight 198.26 g/mol [1]

IUPAC Name ethyl 3-cyclohexyl-3-oxopropanoate[1]
SMILES CCOC(=0)CC(=0)C1ccccecell]

INChl=1S/C11H1803/c1-2-14-11(13)8-10(12)9-
6-4-3-5-7-9/h9H,2-8H2, 1H3[1]

InChl
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Physicochemical Properties

The physical and chemical properties of Ethyl 3-cyclohexyl-3-oxopropanoate are summarized
in the table below. These characteristics are crucial for its handling, application in synthetic
procedures, and for purification processes.

Property Value

Appearance Colorless to light yellow liquid
Boiling Point 135-136 °C at 10 mmHg; 165 °C at 20 mmHg
Density 1.029 g/mL at 25 °C
Refractive Index (n20/D) 1.47

Flash Point 110 °C (closed cup)
Topological Polar Surface Area 43.4 A?[1]

LogP 2.089

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 3

Rotatable Bonds 4

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of Ethyl
3-cyclohexyl-3-oxopropanoate.
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Spectrum Type Key Features

Spectra available, detailed interpretation
1H NMR _

requires raw data.

Spectra available, detailed interpretation
13C NMR

requires raw data.[1]

infrared (IR) Spectra available, detailed interpretation
nfrare
requires raw data.[1]

Mass Spectrometry (MS) Mass (El): m/z =198 (M*)[2]

Experimental Protocols

The following are detailed methodologies for the determination of key physical and chemical
properties of liquid organic compounds like Ethyl 3-cyclohexyl-3-oxopropanoate.

Determination of Boiling Point

The boiling point is determined using a standard distillation apparatus under reduced pressure.
Apparatus:

e Round-bottom flask

« Distillation head with a thermometer

e Condenser

¢ Receiving flask

e Vacuum source and manometer

e Heating mantle

Procedure:

o A sample of Ethyl 3-cyclohexyl-3-oxopropanoate is placed in the round-bottom flask with
boiling chips.
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e The distillation apparatus is assembled, ensuring all joints are properly sealed.

e The system is evacuated to the desired pressure (e.g., 10 or 20 mmHg), which is monitored
by a manometer.

e The sample is heated gently using a heating mantle.

e The temperature at which the liquid boils and the vapor condenses on the thermometer bulb
is recorded as the boiling point at that specific pressure.

Determination of Density

The density of the liquid is determined using a pycnometer.
Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance
o Constant temperature water bath

Procedure:

The empty pycnometer is cleaned, dried, and its weight is accurately recorded.

e The pycnometer is filled with the sample, ensuring no air bubbles are present, and the
stopper is inserted. The temperature is equilibrated in a constant temperature water bath
(e.g., 25 °C).

e Any excess liquid is removed from the capillary tip, and the exterior of the pycnometer is
carefully dried.

o The filled pycnometer is weighed.

o The weight of the sample is determined by subtracting the weight of the empty pycnometer.
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e The volume of the pycnometer is determined by repeating the procedure with a reference
liquid of known density (e.qg., distilled water).

e The density is calculated as the mass of the sample divided by its volume.

Determination of Refractive Index

The refractive index is measured using a refractometer.

Apparatus:

o Abbe refractometer or a digital refractometer

o Constant temperature water circulator

Procedure:

e The refractometer is calibrated using a standard of known refractive index.

o Afew drops of Ethyl 3-cyclohexyl-3-oxopropanoate are placed on the prism of the
refractometer.

e The prism is closed, and the sample is allowed to equilibrate to the desired temperature
(e.g., 20 °C) using a water circulator.

e The light source is switched on, and the controls are adjusted to bring the dividing line
between the light and dark fields into sharp focus at the crosshairs.

The refractive index is read from the scale.

Synthesis Workflow

A general synthesis for (3-keto esters like Ethyl 3-cyclohexyl-3-oxopropanoate often involves
the Claisen condensation of an ester and a ketone. A plausible synthetic route is visualized
below.
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Caption: Synthetic workflow for Ethyl 3-cyclohexyl-3-oxopropanoate.

Safety and Hazard Information
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It is imperative to handle Ethyl 3-cyclohexyl-3-oxopropanoate with appropriate safety
precautions in a laboratory setting.

GHS Hazard Statements

The compound is classified with the following hazards:
e H302: Harmful if swallowed.[1][3]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.

Precautionary Statements

Recommended precautionary measures include:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][3]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

The logical flow from hazard identification to necessary protective measures is illustrated
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Ethyl 3-cyclohexyl-3-oxopropanoate
(EINECS 285-971-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15183653#physical-and-chemical-characteristics-of-
einecs-285-971-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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